Cas no 90003-04-6 (N-[2-(aziridin-1-yl)ethyl]-6-chloropyridazin-3-amine)

• Product Name: N-[2-(aziridin-1-yl)ethyl]-6-chloropyridazin-3-amine
• CAS No: 90003-04-6
• MF: C₈H₁₁ClN₄
• MW: 198.65273976326
• CID: 2626418
• PubChem ID: 253948
• Update Time: 2025-04-21

N-[2-(aziridin-1-yl)ethyl]-6-chloropyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• DS-001807
• NSC77497
• N-(2-aziridin-1-ylethyl)-6-chloro-pyridazin-3-amine
• 90003-04-6
• DTXSID901009094
• NSC-77497
• N-[2-(Aziridin-1-yl)ethyl]-6-chloropyridazin-3(2H)-imine
• N-[2-(aziridin-1-yl)ethyl]-6-chloropyridazin-3-amine

• Inchi： 1S/C8H11ClN4/c9-7-1-2-8(12-11-7)10-3-4-13-5-6-13/h1-2H,3-6H2,(H,10,12)
• InChI Key： VMKZNZRJCRZTPV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)NCCN1CC1

Computed Properties

• Exact Mass: 198.067
• Monoisotopic Mass: 198.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.8Ų

Experimental Properties

• Density: 1.378
• Boiling Point: 426.7°C at 760 mmHg
• Flash Point: 211.9°C
• Refractive Index: 1.647

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines